2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether

• Molecular Formula: C18H15FN4OS
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 6-[(2,5-dimethylphenoxy)methyl]-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H15FN4OS/c1-11-6-7-12(2)15(8-11)24-10-16-22-23-17(20-21-18(23)25-16)13-4-3-5-14(19)9-13/h3-9H,10H2,1-2H3
• InChI Key: NLWVNOPKJGTNNA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OCC2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F

Description

2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether, also known as DFTM, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In particular, 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation and pain. 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has also been shown to modulate the activity of certain receptors in the brain, including the mu-opioid receptor and the cannabinoid receptor.
Biochemical and Physiological Effects:
2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been shown to have a number of biochemical and physiological effects in the body. In particular, 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been shown to reduce inflammation and pain, and to have antitumor activity. 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has also been shown to have anxiolytic and antidepressant effects in animal models. In addition, 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been shown to have a number of effects on the cardiovascular system, including reducing blood pressure and improving endothelial function.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether in lab experiments is that it has been shown to be relatively safe and well-tolerated in animal models. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are a number of potential future directions for research on 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether. One area of interest is the development of novel materials based on 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether for use in electronics and optoelectronics. Another area of interest is the development of 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether-based herbicides for use in agriculture. In addition, further research is needed to fully understand the mechanism of action of 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether and to identify its potential therapeutic applications in humans.
In conclusion, 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. The synthesis method of 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While further research is needed to fully understand the potential of 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether, it is clear that this compound has a number of interesting properties that make it worthy of further study.

Synthesis Methods

The synthesis of 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether involves the reaction of 2,5-dimethylphenyl hydrazine with 3-(3-fluorophenyl)-1,2,4-triazole-5-thiol in the presence of sodium hydroxide and dimethylformamide. The resulting product is then treated with methyl iodide to produce 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether.

Scientific Research Applications

2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been studied for its potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been shown to exhibit anti-inflammatory, analgesic, and antitumor properties. In material science, 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been used as a building block for the synthesis of novel materials with potential applications in electronics and optoelectronics. In agriculture, 2,5-Dimethylphenyl [3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been studied for its potential use as a herbicide.